Cas no 1805435-66-8 (5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine
• CAS No: 1805435-66-8
• MF: C₇H₄ClF₃IN
• MW: 321.46604347229
• CID: 4921980
• Update Time: 2025-10-30

5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine

• Inchi： 1S/C7H4ClF3IN/c8-1-3-2-13-6(7(10)11)5(12)4(3)9/h2,7H,1H2
• InChI Key： VDIRESMEDIFEKM-UHFFFAOYSA-N
• SMILES： IC1=C(C(CCl)=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine

5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine: A Comprehensive Overview

5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine, also known by its CAS number CAS No. 1805435-66-8, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles with one nitrogen atom. The presence of multiple halogen substituents, including chlorine, fluorine, and iodine, makes this compound particularly interesting for various chemical and pharmaceutical applications.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine involves a series of intricate reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of such compounds, leveraging catalytic processes and novel reagents. The compound's structure is characterized by a pyridine ring with substituents at positions 2, 4, 5, and 3, which significantly influence its chemical reactivity and physical properties.

One of the most notable features of this compound is its versatility in chemical reactions. The chloromethyl group at position 5 can act as an electrophilic site, enabling nucleophilic substitutions or additions. Similarly, the difluoromethyl group at position 2 introduces additional electronic effects, enhancing the compound's reactivity in certain transformations. The presence of fluorine and iodine atoms further contributes to the compound's unique electronic properties, making it a valuable substrate in various research areas.

In terms of applications, 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine has found significant use in the field of medicinal chemistry. Its structure serves as a scaffold for designing bioactive molecules with potential therapeutic applications. Recent studies have explored its role in inhibiting specific enzymes and receptors, highlighting its potential as a lead compound for drug discovery. Additionally, the compound has been utilized in materials science for developing advanced materials with tailored electronic properties.

The physical properties of this compound are also worth noting. Its melting point and boiling point are influenced by the halogen substituents, which contribute to its stability under certain conditions. Solubility studies have shown that it exhibits moderate solubility in common organic solvents, making it suitable for various solution-based reactions. Recent research has also focused on understanding its spectroscopic properties, including UV-vis and NMR spectra, which provide insights into its electronic structure and molecular interactions.

From an environmental perspective, the stability and degradation pathways of 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine are critical considerations. Studies have shown that the compound undergoes slow degradation under specific environmental conditions, raising questions about its long-term impact on ecosystems. Regulatory frameworks are increasingly emphasizing the need for sustainable practices in handling such compounds to minimize environmental risks.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an even more prominent role in advancing modern chemistry.